Cas no 169463-44-9 (5-Cyano-1H-indole-2-carboxylic Acid)

• Product Name: 5-Cyano-1H-indole-2-carboxylic Acid
• CAS No: 169463-44-9
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD08277073
• CID: 905167
• PubChem ID: 7144625
• Update Time: 2025-10-29

5-Cyano-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-CYANO-1H-INDOLE-2-CARBOXYLIC ACID
• 5-Cyan-indol-2-carbonsaeure
• 5-cyanoindole-2-carboxylate
• 5-cyanoindole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 5-cyano-
• AXAUNIVIEFHPSY-UHFFFAOYSA-N
• FCH859219
• SB12950
• AX8276753
• SY099058
• 169463-44-9
• P15420
• 5-cyano-1H-indole-2-carboxylicAcid
• AMY35044
• AKOS006285002
• DB-207043
• SCHEMBL1609672
• AS-52624
• DTXSID40428007
• CS-0050504
• MFCD08277073
• 5-Cyano-1H-indole-2-carboxylic Acid

• MDL： MFCD08277073
• Inchi： 1S/C10H6N2O2/c11-5-6-1-2-8-7(3-6)4-9(12-8)10(13)14/h1-4,12H,(H,13,14)
• InChI Key： AXAUNIVIEFHPSY-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C#N)C=CC=2N1)=O

Computed Properties

• Exact Mass: 186.04300
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 509.0±30.0 °C at 760 mmHg
• Flash Point: 261.6±24.6 °C
• PSA: 76.88000
• LogP: 1.73778
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Cyano-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Cyano-1H-indole-2-carboxylic Acid

5-Cyano-1H-indole-2-carboxylic Acid (CAS No. 169463-44-9): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

5-Cyano-1H-indole-2-carboxylic Acid (CAS No. 169463-44-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This indole derivative serves as a crucial building block for the development of various biologically active molecules, particularly in the field of kinase inhibitors and anticancer agents. The presence of both cyano group and carboxylic acid functionality on the indole scaffold makes it an excellent candidate for further chemical modifications.

The molecular structure of 5-Cyano-1H-indole-2-carboxylic Acid features a planar aromatic system with electron-withdrawing substituents that influence its reactivity pattern. Recent studies have highlighted its importance in the synthesis of small molecule therapeutics, especially those targeting protein-protein interactions. With the growing interest in precision medicine and targeted drug delivery, this compound has emerged as a key intermediate in developing next-generation pharmaceuticals.

In the context of current research trends, 5-Cyano-1H-indole-2-carboxylic Acid has been extensively studied for its potential in creating JAK inhibitors, which are particularly relevant for autoimmune disease treatments. The compound's ability to serve as a hydrogen bond acceptor and donor makes it ideal for interacting with various biological targets. Researchers are particularly interested in its application for developing selective kinase modulators, a hot topic in contemporary drug discovery.

The synthetic utility of 5-Cyano-1H-indole-2-carboxylic Acid extends beyond medicinal chemistry. It has found applications in materials science as a precursor for organic electronic materials and fluorescent probes. The compound's unique electronic properties, derived from the conjugation between the indole core and electron-withdrawing groups, make it suitable for designing advanced functional materials with specific optoelectronic characteristics.

From a commercial perspective, the demand for high-purity 5-Cyano-1H-indole-2-carboxylic Acid has been steadily increasing, driven by the pharmaceutical industry's need for reliable building blocks. Suppliers typically offer this compound with purity levels exceeding 98%, meeting the stringent requirements of GMP-compliant synthesis. The global market for such specialty chemicals is projected to grow significantly, reflecting the expanding applications in drug development pipelines.

Recent advancements in green chemistry have also impacted the production methods for 5-Cyano-1H-indole-2-carboxylic Acid. Researchers are developing more sustainable synthetic routes that reduce environmental impact while maintaining high yields. These innovations align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices, addressing one of the most pressing concerns in modern chemical production.

The compound's stability profile makes it particularly attractive for high-throughput screening applications. Its compatibility with various coupling reactions, such as amide bond formation and Suzuki-Miyaura cross-coupling, allows for rapid generation of diverse compound libraries. This characteristic has made 5-Cyano-1H-indole-2-carboxylic Acid a favorite among medicinal chemists working on fragment-based drug discovery approaches.

Analytical characterization of 5-Cyano-1H-indole-2-carboxylic Acid typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control and verification of structural integrity, which is crucial for its application in regulated pharmaceutical development. The compound's distinct spectral signatures facilitate easy identification and purity assessment during quality assurance processes.

In formulation development, the acid-base properties of 5-Cyano-1H-indole-2-carboxylic Acid play a significant role. Its pKa values influence solubility characteristics, which is a critical factor in drug bioavailability optimization. Pharmaceutical scientists frequently modify this scaffold to create prodrugs or salt forms that enhance pharmacokinetic properties, demonstrating the compound's versatility in drug design strategies.

The intellectual property landscape surrounding 5-Cyano-1H-indole-2-carboxylic Acid derivatives is rapidly evolving. Numerous patents have been filed for novel compounds derived from this scaffold, particularly in therapeutic areas like oncology, inflammation, and metabolic disorders. This patent activity underscores the compound's importance in current pharmaceutical innovation and its potential for addressing unmet medical needs.

From a regulatory standpoint, 5-Cyano-1H-indole-2-carboxylic Acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. Its classification falls under laboratory chemicals rather than regulated substances, making it accessible for academic and industrial research applications. Proper storage conditions typically involve protection from moisture and maintenance at room temperature to ensure long-term stability.

The future prospects for 5-Cyano-1H-indole-2-carboxylic Acid appear promising, with ongoing research exploring its potential in PROTAC technology and targeted protein degradation. These cutting-edge approaches in drug discovery could further elevate the importance of this versatile building block. As the pharmaceutical industry continues to embrace innovative therapeutic modalities, the demand for high-quality, structurally diverse intermediates like 5-Cyano-1H-indole-2-carboxylic Acid is expected to rise correspondingly.